Cas no 626223-37-8 (2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide)

• Product Name: 2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide
• CAS No: 626223-37-8
• MF: C₂₀H₁₈FN₃O₃S
• MW: 399.438626766205
• CID: 6589542
• PubChem ID: 3228013
• Update Time: 2025-06-07

2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide
• AKOS000738700
• 626223-37-8
• 2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)-N-(2-fluorophenyl)acetamide
• 2-{[6-(3,4-DIMETHOXYPHENYL)PYRIDAZIN-3-YL]SULFANYL}-N-(2-FLUOROPHENYL)ACETAMIDE
• 2-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanyl-N-(2-fluorophenyl)acetamide
• F1899-0354

• Inchi： 1S/C20H18FN3O3S/c1-26-17-9-7-13(11-18(17)27-2)15-8-10-20(24-23-15)28-12-19(25)22-16-6-4-3-5-14(16)21/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key： INVGIAXNJKGVGK-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1F)=O)C1=CC=C(C2C=CC(=C(C=2)OC)OC)N=N1

Computed Properties

• Exact Mass: 399.10529078g/mol
• Monoisotopic Mass: 399.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 98.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide

Professional Introduction to Compound with CAS No 626223-37-8 and Product Name: 2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide

The compound with the CAS number 626223-37-8 and the product name 2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a pyridazine core and fluoro-substituted aromatic groups, make it an intriguing candidate for further investigation.

In recent years, there has been a growing interest in the development of novel small molecules that can modulate biological pathways associated with various diseases. The compound in question exhibits a unique chemical scaffold that combines elements known to interact with biological targets in a specific manner. The pyridazine ring is a key structural component that has been widely explored in medicinal chemistry due to its ability to engage in hydrogen bonding and its stability under various conditions. This makes it an excellent platform for designing molecules with desired pharmacokinetic properties.

The 3,4-dimethoxyphenyl substituent on the pyridazine ring adds another layer of complexity to the molecule's interactions with biological targets. This aromatic group is known to influence the electronic properties of the molecule, which can be leveraged to fine-tune its binding affinity and selectivity. Additionally, the presence of a sulfanyl group at the 6-position of the pyridazine ring introduces a polar moiety that can enhance solubility and improve cell membrane permeability, crucial factors for drug efficacy.

The amide functional group at the nitrogen position, specifically N-(2-fluorophenyl)acetamide, further contributes to the compound's pharmacological profile. The fluorine atom is a well-known pharmacophore that can modulate metabolic stability and binding interactions. In particular, fluorine substitution often enhances binding affinity and reduces metabolic degradation, making it a valuable modification in drug design. The acetamide moiety provides a hydrogen bond acceptor site, which can be critical for interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the importance of fluoro-substituted aromatic compounds in drug development. These molecules have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound under discussion aligns with this trend by incorporating a fluorophenyl group, which is known to enhance bioavailability and binding interactions. This makes it an attractive candidate for further exploration in preclinical studies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These methods allow for efficient connectivity between different functional groups while maintaining regioselectivity, which is crucial for achieving the desired pharmacological properties.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. The combination of structural features such as the pyridazine core, dimethoxyphenyl substituent, sulfanyl group, and fluoroacetamide moiety creates a unique pharmacophore that could interact with multiple targets simultaneously. This polypharmacicity could potentially lead to synergistic effects, improving therapeutic outcomes.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. With increasing evidence suggesting that modulating specific biological pathways can lead to effective treatments for various diseases, molecules like this one hold great promise. Ongoing research aims to elucidate its mechanism of action and explore its potential in treating conditions such as cancer, neurodegenerative disorders, and infectious diseases.

The development of new drugs is a complex process that requires extensive characterization at both chemical and biological levels. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structure and purity of this compound. Additionally, computational methods like molecular docking and molecular dynamics simulations are being used to predict how this molecule might interact with biological targets.

The impact of this compound extends beyond its immediate therapeutic applications. It serves as a valuable tool for understanding fundamental aspects of drug design and development. By studying its interactions with biological targets, researchers can gain insights into how different structural features contribute to pharmacological activity. These insights can then be applied to design future generations of drugs with improved efficacy and safety profiles.

As research continues to progress, it is expected that more compounds like this one will emerge from academic laboratories into clinical development pipelines. The collaborative efforts between chemists, biologists, and clinicians are essential for translating basic research into tangible therapeutic benefits for patients worldwide. The compound with CAS No 626223-37-8 represents just one example of how innovative chemical design can drive advancements in medicine.